Cas no 1241228-36-3 (N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide)
N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- Z915448524
- 1241228-36-3
- AKOS034698285
- EN300-26680575
- N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide
-
- Inchi: 1S/C18H19N3O/c1-12(2)17-11-15(14-5-3-4-6-16(14)20-17)18(22)21(10-9-19)13-7-8-13/h3-6,11-13H,7-8,10H2,1-2H3
- InChI Key: XNXIPUKKUPTAPG-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(C(C)C)=NC2C=CC=CC1=2)N(CC#N)C1CC1
Computed Properties
- Exact Mass: 293.153
- Monoisotopic Mass: 293.153
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57A^2
- XLogP3: 3.2
N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26680575-0.05g |
N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide |
1241228-36-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide
Comprehensive Overview of N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide (CAS No. 1241228-36-3)
N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide (CAS No. 1241228-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyanomethyl group and a cyclopropyl moiety in its structure enhances its reactivity and makes it a promising candidate for further study in drug discovery and development.
In recent years, the demand for novel quinoline derivatives has surged, driven by their applications in treating various diseases and improving crop protection. Researchers are particularly interested in N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide due to its potential as a kinase inhibitor, a class of compounds widely used in cancer therapy. The compound's ability to modulate enzymatic activity makes it a valuable tool for studying cellular signaling pathways and developing targeted therapies.
The synthesis of CAS No. 1241228-36-3 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications.
One of the most frequently asked questions about N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide is its solubility and stability under various conditions. Studies have shown that the compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory use. Its stability at room temperature further enhances its practicality for long-term storage and transportation.
The growing interest in sustainable chemistry has also influenced research on CAS No. 1241228-36-3. Scientists are exploring greener synthesis routes to minimize environmental impact while maintaining high yields and efficiency. This aligns with the global push toward green chemistry and the reduction of hazardous waste in industrial processes.
Another area of focus is the compound's potential role in precision agriculture. As the agricultural sector seeks more effective and environmentally friendly solutions, quinoline-based compounds like N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide are being evaluated for their pesticidal and herbicidal properties. Early-stage studies suggest that it could offer a safer alternative to traditional agrochemicals, reducing the risk of resistance development in pests.
In the context of drug discovery, CAS No. 1241228-36-3 is being investigated for its interactions with various biological targets. Computational modeling and high-throughput screening are being used to identify its potential applications in treating inflammatory and metabolic disorders. These efforts are part of a broader trend toward personalized medicine, where compounds with specific molecular profiles are tailored to individual patient needs.
The safety profile of N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide is another critical consideration. Preliminary toxicological studies indicate that the compound has a low risk of acute toxicity, but further research is needed to assess its long-term effects. Regulatory agencies worldwide are closely monitoring the development of such compounds to ensure they meet safety standards before commercialization.
In summary, N-(cyanomethyl)-N-cyclopropyl-2-(propan-2-yl)quinoline-4-carboxamide (CAS No. 1241228-36-3) represents a promising avenue for research in both pharmaceuticals and agriculture. Its unique chemical structure, combined with its potential applications in kinase inhibition and precision agriculture, makes it a compound of significant interest. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in health and food security.
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